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Regulatory Context of Haloxyfop-P MRLs

Haloxyfop-P is a herbicide whose approval in the EU was not renewed, leading to a widespread reduction of

its MRLs to the default Limit of Quantification (LOQ) for most commodities [1] [2]. However, specific

MRLs are maintained for a few crops due to import tolerances or international Codex standards (CXLs) [3]

[2].

The table below summarizes the key MRL changes as of 2024 in the EU, which serves as a stringent

regulatory benchmark.

Commodity
Category

Specific Commodities MRL (mg/kg) Legal Basis / Note

Commodities with
Specific MRLs

Soya beans, Onions, Sunflower

seeds

Specific MRLs

maintained

Based on import

tolerances or Codex MRLs
(CXLs) [3] [2]

Linseeds, Rapeseeds/Canola
seeds

Specific MRLs
maintained

Based on approved import
tolerance requests [2]

Default MRLs
(Reduced to LOQ)

Most plant and animal
commodities (e.g., carrots, leeks,

0.01 mg/kg Applies from 19 August
2024 [1] [2]
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Commodity
Category

Specific Commodities MRL (mg/kg) Legal Basis / Note

beans, animal offals)

Commodities high in essential oils

(e.g., some spices, coffee, tea)

0.05 mg/kg Applies from 19 August

2024 [1]

Special Case: Milk Milk from all animal species 0.002 mg/kg New, stricter LOQ due to

high contribution to
consumer exposure [1] [2]

The following diagram illustrates the logical process behind the setting and review of Haloxyfop-P MRLs.
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Analytical Protocol for Haloxyfop in Milk and Infant
Formula

The new, very low MRL for milk (0.002 mg/kg) demands a highly sensitive and specific analytical method.

The residue definition for compliance enforcement is the sum of haloxyfop, its esters, salts, and
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conjugates, expressed as haloxyfop [1] [4]. A robust protocol based on liquid chromatography-tandem mass

spectrometry (LC-MS/MS) is detailed below.

1. Principle The method involves releasing haloxyfop from its bound forms (esters, conjugates) via alkaline

hydrolysis. The parent acid is then extracted, cleaned up, and quantified using LC-MS/MS [4].

2. Reagents and Materials

Solvents: Methanol, acetonitrile (HPLC grade).

Hydrolysis Solution: Sodium hydroxide (NaOH) in methanol.
Salts for Partitioning: Mixture of magnesium sulfate (MgSO₄) and sodium chloride (NaCl) at a 4:1

(w/w) ratio.
dSPE Clean-up Sorbents: 150 mg MgSO₄ and 50 mg C18 (octadecyl) sorbent per 1 mL extract.

Standard Solutions: Haloxyfop (parent acid) and haloxyfop-methyl (as a model compound for
bound forms).

3. Equipment

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.
Analytical balance.

Centrifuge.
Vortex mixer.

4. Procedure The workflow for the determination of total haloxyfop is a multi-step process, visualized

below.
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Alkaline Hydrolysis: Weigh a homogenized sample (e.g., 2 g of infant formula powder or liquid milk)

into a centrifuge tube. Add methanolic NaOH, vortex-mix thoroughly, and allow hydrolysis to proceed
[4].

Extraction: Add acetonitrile to the hydrolyzed sample and shake vigorously [4].
Liquid-Liquid Partitioning: Add the MgSO₄/NaCl mixture to the tube. Immediate shaking and

subsequent centrifugation will induce phase separation, forcing the analyte into the upper organic
layer [4].
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dSPE Clean-up: Transfer an aliquot (e.g., 1 mL) of the extract to a tube containing the dSPE

sorbents (MgSO₄ and C18). Vortex and centrifuge to remove residual water and co-extracted non-
polar impurities [4].

LC-MS/MS Analysis:
Chromatography: Use a reversed-phase C18 column with a mobile phase gradient of water

and methanol (or acetonitrile), both modified with ammonium formate or acetic acid to enhance
ionization [4].

Mass Spectrometry: Operate in negative electrospray ionization (ESI-) mode. Use Multiple
Reaction Monitoring (MRM) for high specificity. Monitor the transition of the haloxyfop
deprotonated molecular ion [M-H]⁻ to its characteristic product ion for quantification [4].

5. Method Validation This method was successfully validated in an inter-laboratory study. Key performance

characteristics included [4]:

Accuracy (Mean Recovery): 92.2% to 114% across infant formula and related ingredients.
Precision (RSD): Repeatability, within-lab reproducibility, and inter-lab reproducibility relative

standard deviations (RSDs) were all ≤14%.
The method reliably identified and quantified total haloxyfop at the target level of 0.003 mg/kg in

infant formula.

Key Considerations for Researchers

Matrix Complexity: The described method has been validated for challenging matrices, including
high-carbohydrate, high-protein, and high-fat ingredients. However, performance should be verified

for new matrix types [4].
Ongoing Data Gaps: EFSA notes that while EURLs indicate lower LOQs are achievable, the

independent laboratory validation (ILV) for the enforcement method and a hydrolysis study for certain
oilseeds were identified as unresolved data gaps in the EU assessment [5].

Global Regulatory Divergence: Regulations are dynamic. Great Britain has also discontinued
approval, with new default MRLs effective December 19, 2025 [6]. New Zealand has also proposed

new MRLs for haloxyfop in animal products [7]. It is critical to check the specific regulations of the
target market.

I hope these detailed application notes and protocols provide a solid foundation for your work. Should you

require further specifics on a particular methodological step or regulatory jurisdiction, please feel free to ask.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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